Cas no 98815-59-9 (Butanoic acid, 3-oxo-4-(triphenylphosphoranylidene)-, methyl ester)

• Product Name: Butanoic acid, 3-oxo-4-(triphenylphosphoranylidene)-, methyl ester
• CAS No: 98815-59-9
• MF: C₂₃H₂₁O₃P
• MW: 376.384807348251
• CID: 1993370
• PubChem ID: 273386
• Update Time: 2025-04-21

Butanoic acid, 3-oxo-4-(triphenylphosphoranylidene)-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Butanoic acid, 3-oxo-4-(triphenylphosphoranylidene)-, methyl ester
• methyl 3-oxo-4-(triphenyl-λ⁵-phosphanylidene)butanoate
• NSC118616
• NSC-648226
• (4-Methoxy-2,4-dioxobutyl)(triphenyl)phosphonium-
• 98815-59-9
• Methyl 3-oxo-4-(triphenylphosphoranyl)butanoate hydrobromide
• METHYL 4-(TRIPHENYLPHOSPHORANYLIDENE)ACETOACETATE
• methyl 3-oxo-4-(triphenyl-lambda5-phosphanylidene)butanoate
• NSC648226
• methyl 3-oxo-4-(triphenyl-$l^{5}-phosphanylidene)butanoate
• SCHEMBL9317127
• NSC-118616
• DTXSID80297855

• Inchi： 1S/C23H21O3P/c1-26-23(25)17-19(24)18-27(20-11-5-2-6-12-20,21-13-7-3-8-14-21)22-15-9-4-10-16-22/h2-16,18H,17H2,1H3
• InChI Key： ZXAIAXRMRNCCHC-UHFFFAOYSA-N
• SMILES： P(=CC(CC(=O)OC)=O)(C1C=CC=CC=1)(C1C=CC=CC=1)C1C=CC=CC=1

Computed Properties

• Exact Mass: 376.123
• Monoisotopic Mass: 376.123
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 27
• Rotatable Bond Count: 7
• Complexity: 498
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 43.4Ų

Experimental Properties

• PSA: 53.18000
• LogP: 2.91490